Cas no 62575-75-1 (1,3,4-Thiadiazol-2-amine, 5,5'-methylenebis[N-(3-methylphenyl)-)

1,3,4-Thiadiazol-2-amine, 5,5'-methylenebis[N-(3-methylphenyl)- structure
62575-75-1 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5,5'-methylenebis[N-(3-methylphenyl)-
CAS No:62575-75-1
MF:C19H18N6S2
MW:394.516419887543
CID:439644
PubChem ID:12330369
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine, 5,5'-methylenebis[N-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-[[5-(3-methylanilino)-1,3,4-thiadiazol-2-yl]methyl]-N-(3-methylphenyl)-1,3,4-thiadiazol-2-amine
    • 5,5'-Methylenebis[N-(3-methylphenyl)-1,3,4-thiadiazol-2-amine]
    • DTXSID10490473
    • 62575-75-1
    • 1,3,4-Thiadiazol-2-amine, 5,5'-methylenebis[N-(3-methylphenyl)-
    • Inchi: 1S/C19H18N6S2/c1-12-5-3-7-14(9-12)20-18-24-22-16(26-18)11-17-23-25-19(27-17)21-15-8-4-6-13(2)10-15/h3-10H,11H2,1-2H3,(H,20,24)(H,21,25)
    • InChI Key: HTRVZQBFMOKFSK-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1CC1=NN=C(NC2=CC=CC(C)=C2)S1)NC1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 394.10374
  • Monoisotopic Mass: 394.10343695g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 75.62
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